Cas no 1160561-26-1 (2,4-Dichloro-6-fluorophenylboronic acid)

• Product Name: 2,4-Dichloro-6-fluorophenylboronic acid
• CAS No: 1160561-26-1
• MF: C₆H₄BCl₂FO₂
• MW: 208.810163497925
• MDL: MFCD22573056
• CID: 4732383
• Update Time: 2025-11-07

2,4-Dichloro-6-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-fluorophenylboronic acid
• (2,4-Dichloro-6-fluorophenyl)boronic acid

• MDL： MFCD22573056
• Inchi： 1S/C6H4BCl2FO2/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2,11-12H
• InChI Key： JFEUHUFTWQSIEW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1B(O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Topological Polar Surface Area: 40.5

Additional information on 2,4-Dichloro-6-fluorophenylboronic acid

Comprehensive Overview of 2,4-Dichloro-6-fluorophenylboronic acid (CAS 1160561-26-1): Properties, Applications, and Industry Insights

2,4-Dichloro-6-fluorophenylboronic acid (CAS 1160561-26-1) is a specialized boronic acid derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the arylboronic acid family, a class of organoboron compounds known for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The presence of halogen substituents (chloro and fluoro groups) enhances its reactivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for fluorinated boronic acids like 2,4-Dichloro-6-fluorophenylboronic acid has surged due to their role in developing FDA-approved drugs and crop protection agents. Researchers frequently search for "boronic acid catalysts" or "halogenated phenylboronic acids," reflecting the compound's relevance in drug discovery and material science. Its CAS 1160561-26-1 is often queried alongside "Suzuki coupling applications" or "high-purity boron reagents," underscoring its niche yet critical applications.

The molecular structure of 2,4-Dichloro-6-fluorophenylboronic acid features a boron atom bonded to a phenyl ring with strategically positioned chloro (2,4-position) and fluoro (6-position) substituents. This arrangement not only influences its electronic properties but also its stability under various reaction conditions. Laboratories prioritize this compound for its high selectivity in forming carbon-carbon bonds, a key step in synthesizing biaryl compounds used in OLED materials and kinase inhibitors.

From an industrial perspective, CAS 1160561-26-1 aligns with the growing trend toward green chemistry. Its efficiency in palladium-catalyzed reactions reduces waste generation compared to traditional methods. Searches for "sustainable boron reagents" or "eco-friendly coupling agents" often highlight its advantages. Furthermore, its compatibility with flow chemistry systems makes it attractive for automated synthesis platforms, addressing the pharmaceutical industry's need for high-throughput screening.

Quality control is paramount for 2,4-Dichloro-6-fluorophenylboronic acid, with analytical techniques like HPLC and NMR spectroscopy ensuring batch-to-batch consistency. Suppliers emphasizing "≥98% purity" or "low heavy metal content" cater to stringent regulatory requirements in GMP manufacturing. The compound's shelf stability under inert atmospheres and low-temperature storage conditions is another frequently discussed topic among purchasers.

Emerging applications in proteomics and chemical biology have expanded the scope of CAS 1160561-26-1. Its ability to form reversible complexes with diol-containing biomolecules enables its use in sensor development and glycoprotein analysis. This interdisciplinary potential explains rising searches for "boronic acid biosensors" and "sugar-binding reagents."

In summary, 2,4-Dichloro-6-fluorophenylboronic acid (CAS 1160561-26-1) exemplifies the intersection of precision chemistry and industrial innovation. Its multifaceted roles—from enabling next-generation therapeutics to advancing sustainable synthesis—ensure its continued prominence in scientific literature and commercial catalogs alike.